Cas no 63430-02-4 (2-Chloro-1,3-bis(trifluoromethyl)benzene)

• Product Name: 2-Chloro-1,3-bis(trifluoromethyl)benzene
• CAS No: 63430-02-4
• MF: C₈H₃ClF₆
• MW: 248.552842378616
• MDL: MFCD04972675
• CID: 821024
• PubChem ID: 14065424
• Update Time: 2025-04-19

2-Chloro-1,3-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1,3-bis(trifluoromethyl)benzene
• 2,6-Bis-(trifluoromethyl)chlorobenzene
• 1-chloro-2,6-bis(trifluoromethyl)benzene
• 2,5 DIFLUOROBENZYL CHLORIDE
• 2,6-Bis(trifluoromethyl)chlorobenzene
• 2-Chlor-1,3-bis-trifluormethyl-benzol
• 2-chloro-1,3-bis-(trifluoromethyl)-benzene
• PC2246
• AKOS005255926
• 63430-02-4
• QULONSINRUUAHY-UHFFFAOYSA-N
• CS-0454422
• SCHEMBL1043059
• DTXSID50555272
• MFCD04972675

• MDL： MFCD04972675
• Inchi： 1S/C8H3ClF6/c9-6-4(7(10,11)12)2-1-3-5(6)8(13,14)15/h1-3H
• InChI Key： QULONSINRUUAHY-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 247.98300
• Monoisotopic Mass: 247.9827468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.475±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 70 ºC (30 Torr)
• Flash Point: 60.8±19.4 ºC,
• Solubility: Insuluble (5.0E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 4.37760

2-Chloro-1,3-bis(trifluoromethyl)benzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes